Cas no 107885-67-6 ((3S)-azepan-3-amine)

• Product Name: (3S)-azepan-3-amine
• CAS No: 107885-67-6
• Molecular Formula: C₆H₁₄N₂
• Molecular Weight: 114.18876
• MDL: MFCD00067111
• CID: 842569
• PubChem ID: 7145038

(3S)-azepan-3-amine Properties

Names and Identifiers

• (S)-Azepan-3-amine
• (R)-3-Amino-Hexahydro-1H-Azepin
• 1H-Azepin-3-amine, hexahydro-, (3S)-
• BESIVANCE II
• (3S)-azepan-3-amine
• (3S)-3-Aminohexahydroazepine
• (S)-3-Aminohexahydroazepine
• (S)-Hexahydro-1H-azepin-3-amine
• S-3-Aminohomopiperidine
• (S)-3-Amino-hexahydro-1H-azepin
• 107885-67-6
• CS-0147270
• EN300-314364
• SCHEMBL1563759
• DTXSID30428011
• WJUBYASTGWKFHK-LURJTMIESA-N
• AKOS006337460
• AS-78555
• MFCD00067111
• DB-328104
• (S)-Azepan-3-ylamine

• MDL： MFCD00067111
• InChIKey： WJUBYASTGWKFHK-LURJTMIESA-N
• Inchi： InChI=1S/C6H14N2/c7-6-3-1-2-4-8-5-6/h6,8H,1-5,7H2/t6-/m0/s1
• SMILES： N[C@H]1CCCCNC1

Computed Properties

• Exact Mass: 114.11600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 114.116
• Heavy Atom Count: 8
• Complexity: 63.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 38A^2

Experimental Properties

• LogP: 1.11630
• PSA: 38.05000
• Refractive Index: 1.453
• Boiling Point: 181 ºC
• Flash Point: 70 ºC
• Color/Form: Colorless crystal
• Density: 0.893